N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}-N-propionylpropanamide

• Molecular Formula: C20H31N5O4S
• Molecular Weight: 437.6 g/mol
• IUPAC Name: N-[4-(3-piperidin-1-ylsulfonylpyridin-4-yl)piperazin-1-yl]-N-propanoylpropanamide
• InChI: InChI=1S/C20H31N5O4S/c1-3-19(26)25(20(27)4-2)23-14-12-22(13-15-23)17-8-9-21-16-18(17)30(28,29)24-10-6-5-7-11-24/h8-9,16H,3-7,10-15H2,1-2H3
• InChI Key: DWAYWQFFVKGRAH-UHFFFAOYSA-N
• SMILES: CCC(=O)N(C(=O)CC)N1CCN(CC1)C2=C(C=NC=C2)S(=O)(=O)N3CCCCC3
• solubility: 65.6 [ug/mL]

Description

N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}-N-propionylpropanamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is commonly referred to as "PPNP" and is a piperazine derivative.

Mechanism of Action

The mechanism of action of PPNP is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and receptors in the body. PPNP has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. PPNP has also been shown to bind to the dopamine D2 receptor, which is involved in the regulation of movement and behavior.
Biochemical and Physiological Effects:
PPNP has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. PPNP has also been shown to lower blood pressure in hypertensive rats. Additionally, PPNP has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

PPNP has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. PPNP has also been shown to exhibit potent activity at low concentrations, making it a useful tool for studying the mechanisms of action of certain enzymes and receptors. However, PPNP has some limitations for use in lab experiments. It is a relatively new compound, and its full range of biological effects and potential side effects are not yet fully understood.

Future Directions

There are several future directions for research on PPNP. One area of interest is the development of PPNP derivatives with improved pharmacological properties. Another area of interest is the investigation of PPNP as a potential treatment for other neurological disorders such as Huntington's disease and multiple sclerosis. Additionally, further research is needed to fully understand the mechanisms of action of PPNP and its potential side effects.

Synthesis Methods

PPNP can be synthesized using a multistep process involving the reaction of various chemical reagents. The synthesis of PPNP involves the condensation reaction of 4-pyridinecarboxaldehyde and 1-piperazinepropanol, followed by the addition of piperidine-1-sulfonyl chloride and propionyl chloride. The final product is purified using column chromatography.

Scientific Research Applications

PPNP has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, analgesic, and antihypertensive properties. PPNP has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.